Cas no 1226453-55-9 (N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide)

• Product Name: N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide
• CAS No: 1226453-55-9
• MF: C₁₇H₁₉FN₄OS₂
• MW: 378.487364053726
• CID: 5434401
• PubChem ID: 49673351
• Update Time: 2025-10-28

N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Fluorophenyl)methyl]-2-[[3-(4-thiomorpholinyl)-2-pyrazinyl]thio]acetamide
• 1226453-55-9
• N-(4-fluorobenzyl)-2-((3-thiomorpholinopyrazin-2-yl)thio)acetamide
• AKOS024480681
• N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide
• N-[(4-fluorophenyl)methyl]-2-(3-thiomorpholin-4-ylpyrazin-2-yl)sulfanylacetamide
• F3222-4826

• Inchi： 1S/C17H19FN4OS2/c18-14-3-1-13(2-4-14)11-21-15(23)12-25-17-16(19-5-6-20-17)22-7-9-24-10-8-22/h1-6H,7-12H2,(H,21,23)
• InChI Key： XBGAQOBQWCVNJI-UHFFFAOYSA-N
• SMILES： S1CCN(C2C(=NC=CN=2)SCC(NCC2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 378.09843175g/mol
• Monoisotopic Mass: 378.09843175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.3±55.0 °C(Predicted)
• pka: 13.47±0.46(Predicted)

Additional information on N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide

N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide: A Comprehensive Overview

The compound with CAS No 1226453-55-9, known as N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound is a complex molecule that combines several functional groups, including a fluorophenyl group, a thiomorpholin moiety, and a pyrazine ring, all of which contribute to its diverse chemical properties.

Recent studies have highlighted the importance of thiomorpholin derivatives in drug discovery, particularly in the development of anti-inflammatory and antiviral agents. The presence of the thiomorpholin group in this compound suggests potential anti-inflammatory activity, which has been supported by preliminary in vitro assays. Additionally, the pyrazine ring is known for its ability to act as a scaffold for various bioactive molecules, further enhancing the compound's potential as a lead molecule in drug design.

The fluorophenyl group attached to the molecule plays a crucial role in modulating the compound's pharmacokinetic properties. Fluorinated aromatic compounds are often associated with improved metabolic stability and enhanced bioavailability, making this compound an attractive candidate for further preclinical studies. Recent advancements in fluorination techniques have also made it easier to synthesize such compounds with high precision, ensuring their suitability for large-scale production.

One of the most intriguing aspects of this compound is its sulfanyl group, which is part of the acetamide moiety. Sulfur-containing groups are known for their ability to form strong bonds with metal ions, potentially leading to novel applications in metalloenzyme inhibition or as chelating agents. Recent research has explored the use of such compounds in treating metal-related disorders, such as Wilson's disease, where chelation therapy is a critical component of treatment.

The synthesis of N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the final product, making it more feasible for industrial production. Researchers have also explored alternative synthetic routes to reduce costs and minimize environmental impact, aligning with current green chemistry principles.

In terms of biological activity, this compound has shown promising results in cell culture studies. It exhibits moderate inhibitory activity against several key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary toxicity studies indicate that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic concentrations.

Despite these encouraging findings, further research is needed to fully understand the mechanism of action and long-term effects of this compound. Ongoing studies are focusing on its ability to modulate cellular signaling pathways and its potential synergistic effects when combined with other therapeutic agents. The integration of computational chemistry tools into these studies has also provided valuable insights into the molecular interactions that govern its bioactivity.

In conclusion, N-[(4-fluorophenyl)methyl]-2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamide represents a promising lead compound with diverse applications in drug discovery and development. Its unique combination of functional groups and favorable pharmacokinetic properties make it an ideal candidate for further exploration in both academic and industrial settings. As research continues to uncover its full potential, this compound may pave the way for innovative treatments across various therapeutic areas.